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Compound of Interest

Compound Name: Barium dichromate

Cat. No.: B084721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the historical methods for the

preparation of barium dichromate (BaCr₂O₇). Drawing from historical chemical literature, this

guide outlines the key experimental protocols and the underlying chemical principles for the

synthesis of this inorganic compound. The information is presented to be of practical value to

researchers and professionals in the chemical sciences.

Introduction
Barium dichromate is a red, crystalline solid that has been of interest in various chemical

applications. Its historical preparation is closely tied to the chemistry of chromates and the

equilibrium between chromate (CrO₄²⁻) and dichromate (Cr₂O₇²⁻) ions in aqueous solutions.

The synthesis of barium dichromate was not as straightforward as that of the more common

barium chromate, as the former is more soluble and requires acidic conditions for its formation.

The historical methods primarily relied on the conversion of barium chromate into barium
dichromate.

Quantitative Data
Historical chemical literature often lacks the detailed quantitative data, such as percentage

yields and purity analysis, that is standard in modern chemical research. The following table

summarizes the available quantitative information for the compounds involved in the historical

synthesis of barium dichromate.
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Compound
Name

Chemical
Formula

Molar Mass (
g/mol )

Historical Yield
Historical
Purity

Barium Chloride BaCl₂ 208.23 Not Applicable Not Specified

Sodium

Chromate
Na₂CrO₄ 161.97 Not Applicable Not Specified

Barium

Chromate
BaCrO₄ 253.37 Not Specified Not Specified

Chromic Acid H₂CrO₄ 118.01 Not Applicable Not Specified

Chromium

Trioxide
CrO₃ 99.99 Not Applicable Not Specified

Barium

Dichromate
BaCr₂O₇ 353.31 Not Specified Not Specified

Barium

Dichromate

Dihydrate

BaCr₂O₇·2H₂O 389.34 Not Specified Not Specified

Experimental Protocols
The historical preparation of barium dichromate is best understood as a two-stage process.

First, the less soluble barium chromate is synthesized. This is then used as a precursor to

produce barium dichromate.

Stage 1: Preparation of Barium Chromate (Precursor)
This method is adapted from historical descriptions of the interaction between a soluble barium

salt and a soluble chromate.[1]

Objective: To synthesize barium chromate as a precursor for barium dichromate.

Materials:

Barium chloride (BaCl₂)
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Sodium chromate (Na₂CrO₄)

Distilled water

Procedure:

Prepare separate aqueous solutions of barium chloride and sodium chromate.

Add the sodium chromate solution to the barium chloride solution.

A heavy, yellow, crystalline powder of barium chromate will precipitate immediately.

The precipitate is to be washed thoroughly with distilled water to remove soluble impurities.

The washed precipitate is then filtered and dried.

Stage 2, Method A: Preparation of Barium Dichromate
Dihydrate (BaCr₂O₇·2H₂O)
This method relies on the acidic conversion of barium chromate to barium dichromate.

Objective: To synthesize the dihydrate form of barium dichromate.

Materials:

Barium chromate (BaCrO₄), prepared as in Stage 1.

Chromic acid (H₂CrO₄) solution.

Procedure:

Dissolve the prepared barium chromate in a solution of chromic acid.

Concentrate the resulting solution.

Upon concentration, yellowish-brown rhombic crystals of barium dichromate dihydrate will

form.
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The crystals are to be collected and dried. Heating to 120°C is reported to yield the

anhydrous form.

Stage 2, Method B: Preparation of Anhydrous Barium
Dichromate (BaCr₂O₇)
This method describes a solid-state reaction to form anhydrous barium dichromate.

Objective: To synthesize the anhydrous form of barium dichromate.

Materials:

Moist barium chromate (BaCrO₄), prepared as in Stage 1, but not fully dried.

Chromium trioxide (CrO₃)

Procedure:

Heat a mixture of moist barium chromate and chromium trioxide.

The reaction is reported to yield anhydrous barium dichromate in the form of slender

needles.

An alternative, though less detailed, historical method mentioned is the heating of a mixture

of barium chloride and chromium trioxide.

Visualization of the Synthesis Pathway
The following diagram illustrates the logical workflow of the historical, two-stage synthesis of

barium dichromate.
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Stage 1: Barium Chromate Synthesis

Stage 2: Barium Dichromate Synthesis
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Historical Synthesis Pathway for Barium Dichromate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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